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Compound of Interest

Compound Name: AA-14

Cat. No.: B292432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AA-14 (also referred to as C19) is a potent small molecule inhibitor that has garnered

significant interest in cancer research due to its unique mechanism of action. It simultaneously

targets and inhibits three key embryonic signaling pathways: Hippo, Transforming Growth

Factor-beta (TGF-β), and Wnt.[1] These pathways are often dysregulated in cancer,

contributing to processes like epithelial-mesenchymal transition (EMT), cell proliferation,

migration, and drug resistance. The primary mechanism of AA-14 involves the activation of the

Hippo kinases (MST1/2 and LATS1/2) and the tumor suppressor kinase AMPK. This dual

activation leads to the GSK3-β-mediated degradation of TAZ, a critical transcriptional co-

activator in the Hippo pathway, thereby inhibiting the downstream effects of all three signaling

cascades.[1] Proper preparation of AA-14 stock solutions is a critical first step for reliable and

reproducible results in various in vitro and in vivo assays. This document provides a detailed

protocol for the preparation, storage, and handling of AA-14 stock solutions.

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative parameters for the

preparation and handling of AA-14 stock solutions.
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Parameter Recommendation Notes

Solvent
High-purity, anhydrous

Dimethyl Sulfoxide (DMSO)

DMSO is a common and

effective solvent for many

small molecule inhibitors,

capable of dissolving both

polar and nonpolar

compounds.

Stock Concentration
10 mM (starting

recommendation)

The optimal concentration may

vary. It is advisable to

determine the maximum

solubility empirically for your

specific batch of AA-14.

Storage Temperature -20°C or -80°C

Long-term storage at ultra-low

temperatures is recommended

to maintain the stability and

integrity of the compound.

Aliquoting Single-use aliquots

Dispensing the stock solution

into smaller volumes prevents

repeated freeze-thaw cycles,

which can degrade the

compound.

Light Sensitivity Protect from light

Store aliquots in amber vials or

wrap them in aluminum foil to

prevent photodegradation.

Final DMSO Concentration in

Assay
≤ 0.1%

High concentrations of DMSO

can be cytotoxic. Ensure the

final concentration in your cell

culture medium is kept to a

minimum.
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AA-14 (C19) powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes (amber or wrapped in foil)

Vortex mixer

Sonicator (optional)

Calibrated pipettes and sterile tips

Protocol for Preparing a 10 mM AA-14 Stock Solution
Preparation: In a sterile environment (e.g., a laminar flow hood), bring the vial of AA-14
powder and the anhydrous DMSO to room temperature.

Weighing: Carefully weigh the desired amount of AA-14 powder. For example, to prepare 1

mL of a 10 mM stock solution, you will need to calculate the required mass based on the

molecular weight of AA-14.

Dissolution: Add the appropriate volume of anhydrous DMSO to the AA-14 powder.

Solubilization: Vortex the solution for 1-2 minutes to facilitate dissolution. If the compound

does not fully dissolve, gentle warming (up to 37°C) or brief sonication can be employed.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting: Dispense the stock solution into single-use, sterile microcentrifuge tubes. The

volume of the aliquots should be based on your typical experimental needs to avoid multiple

freeze-thaw cycles of the same tube.

Storage: Store the aliquots at -20°C or -80°C, protected from light.

Protocol for Preparing Working Solutions
Thawing: Thaw a single aliquot of the AA-14 stock solution at room temperature.
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Dilution: Perform serial dilutions of the stock solution in your cell culture medium to achieve

the desired final concentrations for your assay. It is crucial to mix thoroughly at each dilution

step.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO used for the

highest concentration of AA-14 to the cell culture medium. This is essential to differentiate

the effects of the compound from those of the solvent.
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Caption: Signaling pathways inhibited by AA-14 (C19).

Stock Solution Preparation

Working Solution Preparation

1. Weigh AA-14 Powder

2. Dissolve in Anhydrous DMSO

3. Vortex / Sonicate to Solubilize

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C (Protect from Light)

6. Thaw a Single Aliquot

For each experiment

7. Serially Dilute in Culture Medium

9. Add to Assay

8. Prepare Vehicle Control (DMSO in Medium)
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Caption: Experimental workflow for preparing AA-14 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b292432?utm_src=pdf-body-img
https://www.benchchem.com/product/b292432?utm_src=pdf-body
https://www.benchchem.com/product/b292432?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/A-Evaluated-the-toxicity-of-C19-B-The-physicochemical-properties-of-C19-were_fig11_394278554
https://www.benchchem.com/product/b292432#how-to-prepare-aa-14-stock-solutions-for-assays
https://www.benchchem.com/product/b292432#how-to-prepare-aa-14-stock-solutions-for-assays
https://www.benchchem.com/product/b292432#how-to-prepare-aa-14-stock-solutions-for-assays
https://www.benchchem.com/product/b292432#how-to-prepare-aa-14-stock-solutions-for-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b292432?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b292432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b292432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

